Cas no 1339575-47-1 (3-(aminomethyl)-3-(2-bromophenyl)cyclobutan-1-one)

• Product Name: 3-(aminomethyl)-3-(2-bromophenyl)cyclobutan-1-one
• CAS No: 1339575-47-1
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6584544
• PubChem ID: 64904831
• Update Time: 2024-01-15

3-(aminomethyl)-3-(2-bromophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-bromophenyl)cyclobutan-1-one
• 3-(Aminomethyl)-3-(2-bromophenyl)cyclobutan-1-on
• Cyclobutanone, 3-(aminomethyl)-3-(2-bromophenyl)-
• 1339575-47-1
• EN300-1723908
• AKOS014234659
• MFCD20440678
• CS-0348871

• Inchi： 1S/C11H12BrNO/c12-10-4-2-1-3-9(10)11(7-13)5-8(14)6-11/h1-4H,5-7,13H2
• InChI Key： MYDGJBUSPZOCTR-UHFFFAOYSA-N
• SMILES： C1(=O)CC(CN)(C2=CC=CC=C2Br)C1

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 365.6±37.0 °C(Predicted)
• pka: 9.66±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes